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Compound of Interest

Compound Name: BDP FL-PEG5-azide

Cat. No.: B605996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the specific and efficient labeling of

proteins using BDP FL-PEG5-azide. The protocols detailed below leverage the highly efficient

and bio-orthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of

"click chemistry," to covalently attach the bright and photostable BDP FL fluorophore to alkyne-

modified proteins.

Introduction
Specific labeling of proteins with fluorescent probes is a fundamental technique in modern

biological research and drug development. It enables the visualization, tracking, and

quantification of proteins in various applications, including fluorescence microscopy, flow

cytometry, and in-gel fluorescence scanning. BDP FL is a borondipyrromethene dye known for

its high quantum yield, photostability, and narrow emission spectrum, making it an excellent

alternative to traditional fluorophores like fluorescein (FAM).[1][2]

BDP FL-PEG5-azide is a versatile labeling reagent featuring a terminal azide group that reacts

specifically with an alkyne group pre-introduced into a target protein.[3][4] The polyethylene

glycol (PEG) spacer enhances the water solubility and membrane permeability of the probe.[3]

The azide and alkyne functional groups are largely absent in natural biological systems,

ensuring that the labeling reaction is highly specific and does not interfere with native cellular

processes.
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This guide provides a detailed protocol for labeling alkyne-modified proteins with BDP FL-
PEG5-azide, along with supporting data and visualizations to ensure successful experimental

outcomes.

Product Information and Spectral Properties
BDP FL-PEG5-azide is a fluorescent probe with the following characteristics:

Property Value Reference

Molecular Formula C26H39BF2N6O6

Molecular Weight 580.4 g/mol

CAS Number 2093197-91-0

Excitation Maximum (λex) 503 nm

Emission Maximum (λem) 509 nm

Extinction Coefficient (ε) 92,000 L·mol⁻¹·cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.97

Solubility DMSO, DMF, DCM

Storage Conditions -20°C, protected from light

Experimental Workflow
The overall workflow for labeling an alkyne-modified protein with BDP FL-PEG5-azide involves

the preparation of reagents, the click chemistry reaction, and subsequent purification of the

labeled protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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